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Compound of Interest

Compound Name: 3-Oxoindan-4-carboxylic acid

Cat. No.: B118196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and potential biological relevance of 3-Oxoindan-4-carboxylic acid (CAS No. 71005-12-4).

This document is intended to serve as a valuable resource for researchers and professionals

engaged in chemical synthesis and drug discovery.

Commercial Availability
3-Oxoindan-4-carboxylic acid is available from several commercial chemical suppliers. The

table below summarizes the offerings from a selection of vendors. Please note that availability,

purity, and quantity are subject to change and should be verified directly with the suppliers.
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Supplier Catalog Number Purity
Available
Quantities

Santa Cruz

Biotechnology
sc-286159 --- Contact Supplier

United States

Biological
286159 Highly Purified Contact Supplier

ChemScene CS-0076045 97%
5mg, 10mg, 50mg,

100mg, 250mg

Arctom AG005PDI --- Contact Supplier

BLD Pharm BD163328 --- Contact Supplier

Synthesis Methodology
While a specific, detailed experimental protocol for the synthesis of 3-Oxoindan-4-carboxylic
acid is not readily available in the public domain, a plausible synthetic route can be devised

based on established organic chemistry principles, particularly intramolecular Friedel-Crafts

reactions. A potential pathway could involve the cyclization of a suitably substituted

phenylpropanoic acid derivative.

One possible precursor is 2-(2-carboxyethyl)benzoic acid. The synthesis could proceed via an

intramolecular Friedel-Crafts acylation.

Proposed Experimental Protocol:
Step 1: Preparation of the Acyl Chloride

To a solution of 2-(2-carboxyethyl)benzoic acid in a dry, inert solvent such as

dichloromethane (CH₂Cl₂), add an excess of a chlorinating agent like thionyl chloride (SOCl₂)

or oxalyl chloride ((COCl)₂).

A catalytic amount of N,N-dimethylformamide (DMF) can be added if using oxalyl chloride.

The reaction mixture is typically stirred at room temperature until the evolution of gas

ceases, indicating the formation of the corresponding acyl chloride.
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The excess chlorinating agent and solvent are then removed under reduced pressure.

Step 2: Intramolecular Friedel-Crafts Acylation

The crude acyl chloride is dissolved in a dry, non-polar solvent suitable for Friedel-Crafts

reactions, such as nitrobenzene or carbon disulfide (CS₂).

The solution is cooled in an ice bath, and a Lewis acid catalyst, most commonly aluminum

chloride (AlCl₃), is added portion-wise with stirring.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to effect the intramolecular cyclization.

The reaction is then quenched by carefully pouring it onto crushed ice and acidifying with

concentrated hydrochloric acid (HCl).

The product, 3-Oxoindan-4-carboxylic acid, is then extracted with an organic solvent, and

the organic layer is washed, dried, and concentrated.

Purification can be achieved by recrystallization from an appropriate solvent system.

This proposed synthesis is illustrated in the workflow diagram below.
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Starting Material

Step 1: Acyl Chloride Formation

Step 2: Intramolecular Friedel-Crafts Acylation
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Caption: Proposed synthetic workflow for 3-Oxoindan-4-carboxylic acid.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature detailing the biological

activity or the involvement of 3-Oxoindan-4-carboxylic acid in any particular signaling

pathways. However, the indanone scaffold is a common motif in many biologically active

compounds. Derivatives of indanone have been reported to exhibit a wide range of

pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties.[1]

The carboxylic acid functional group is also a key feature in many drugs, often responsible for

interactions with biological targets. It is plausible that 3-Oxoindan-4-carboxylic acid could

serve as a scaffold for the development of novel therapeutic agents. Further research, including

in vitro and in vivo studies, would be necessary to elucidate its specific biological targets and

mechanism of action.

The logical relationship for investigating the potential of a novel compound like 3-Oxoindan-4-
carboxylic acid in a drug discovery context is outlined below.

3-Oxoindan-4-carboxylic acid In Vitro Studies
(e.g., enzyme assays, cell-based assays)

Initial Screening Target Identification
& Validation

Identifies Biological Activity In Vivo Studies
(e.g., animal models) Lead OptimizationDemonstrates EfficacyValidates Target Preclinical DevelopmentImproves Properties

Click to download full resolution via product page

Caption: Drug discovery workflow for a novel chemical entity.

This guide provides a foundational understanding of 3-Oxoindan-4-carboxylic acid for

research and development purposes. Direct consultation with suppliers for the latest product

specifications and further experimental investigation into its synthesis and biological properties

are recommended for any practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Oxoindan-4-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118196#commercial-suppliers-of-3-oxoindan-4-
carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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